Cas no 1799541-28-8 ((R)-(6-Nitro-3,4-dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanol)

• Product Name: (R)-(6-Nitro-3,4-dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanol
• CAS No: 1799541-28-8
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 5152511
• Update Time: 2025-06-22

(R)-(6-Nitro-3,4-dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (R)-(6-Nitro-3,4-dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanol

• Inchi： 1S/C9H10N2O4/c12-5-7-4-10-8-3-6(11(13)14)1-2-9(8)15-7/h1-3,7,10,12H,4-5H2/t7-/m1/s1
• InChI Key： UNYLCUKQDPHRIN-SSDOTTSWSA-N
• SMILES： O1C2=CC=C([N+]([O-])=O)C=C2NC[C@@H]1CO

Additional information on (R)-(6-Nitro-3,4-dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanol

(R)-(6-Nitro-3,4-dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanol: A Comprehensive Overview

The compound with CAS No 1799541-28-8, known as (R)-(6-Nitro-3,4-dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazinones, which are derivatives of oxazine with a ketone group. The presence of the nitro group at the 6-position and the hydroxymethyl substituent at the 2-position introduces unique electronic and steric properties to the molecule, making it a valuable subject for both academic and industrial research.

CAS No 1799541-28-8 is a designation assigned by the Chemical Abstracts Service (CAS), ensuring that this compound is uniquely identified within the vast chemical database. The systematic name, (R)-(6-Nitro-3,4-dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanol, reflects its structural features: a benzo[b][1,4]oxazine ring system with a nitro group at position 6 and a hydroxymethyl group at position 2. The (R) configuration indicates that the hydroxymethyl group is in a specific spatial arrangement relative to the rest of the molecule.

The synthesis of this compound involves multi-step organic reactions, often starting from readily available starting materials such as benzene derivatives or alcohols. Recent advancements in asymmetric synthesis have enabled researchers to achieve high enantiomeric excess in the preparation of this compound, which is crucial for its potential applications in drug development.

Recent studies have highlighted the biological activity of (R)-(6-Nitro-3,4-dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanol. In particular, its ability to modulate certain cellular pathways has made it a promising candidate for therapeutic interventions. For instance, research published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in neurodegenerative diseases such as Alzheimer's disease.

The structural versatility of this compound also lends itself to various chemical modifications. By altering substituents on the oxazine ring or modifying the hydroxymethyl group, researchers can explore a wide range of biological activities and optimize pharmacokinetic properties such as solubility and bioavailability.

In terms of applications beyond pharmacology, (R)-(6-Nitro-3,4-dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanol has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics or as a precursor for advanced materials with tailored functionalities.

Looking ahead, ongoing research into CAS No 1799541-28-8 continues to uncover new insights into its chemical reactivity and biological effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into clinically relevant compounds.

In conclusion, (R)-(6-Nitro-3,4-dihydro-2H-benzo[b][1,4]oxazin-2-yli)methanol stands out as a significant molecule with diverse applications across multiple scientific disciplines. Its unique structure and promising biological profile position it as a key player in future advancements in medicine and materials science.